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Compound of Interest

Compound Name: Karrikin 2

Cat. No.: B013469

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical synthesis of
Karrikin 2 (KAR2) and its analogs. Karrikins are a class of butenolide compounds found in
smoke from burning plant material that have been shown to play a significant role in promoting
seed germination and influencing plant development. This document details the core synthetic
methodologies, presents quantitative data for comparative analysis, and illustrates the key
signaling pathway involved in karrikin activity.

Karrikin Signaling Pathway

Karrikins exert their biological effects through a well-defined signaling pathway. The perception
of karrikins is mediated by the a/3 hydrolase receptor, KARRIKIN INSENSITIVE 2 (KAI2). Upon
binding of a karrikin molecule, KAI2 interacts with the F-box protein MORE AXILLIARY
GROWTH 2 (MAX2). This interaction leads to the formation of an SCF (Skp1-Cullin-F-box) E3
ubiquitin ligase complex. The primary targets of this complex are the repressor proteins
SUPPRESSOR OF MAX2 1 (SMAX1) and SMAX1-LIKE 2 (SMXL2). The SCF complex
ubiquitinates SMAX1 and SMXL2, marking them for degradation by the 26S proteasome. The
degradation of these repressor proteins relieves the suppression of downstream genes,
thereby initiating a transcriptional response that leads to various physiological effects, including
seed germination and seedling development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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